Cas no 71041-38-8 (2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-)
71041-38-8 structure
Product Name:2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-
CAS No:71041-38-8
MF:C7H10O3
MW:142.152502536774
CID:546206
PubChem ID:19773866
Update Time:2025-04-19
2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-
- SCHEMBL8872407
- 71041-38-8
- (E)-Ethyl 2-methyl-4-oxobut-2-enoate
-
- Inchi: 1S/C7H10O3/c1-3-10-7(9)6(2)4-5-8/h4-5H,3H2,1-2H3/b6-4+
- InChI Key: SHPFIKDJWFHYJR-GQCTYLIASA-N
- SMILES: O(C(/C(=C/C=O)/C)=O)CC
Computed Properties
- Exact Mass: 142.063
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
71041-38-8 (2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-) Related Products
- 6622-76-0(Methyl tiglate)
- 14316-68-8(2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)
- 5837-78-5(Ethyl tiglate)
- 6124-79-4(4-Methyl-2(5H)-furanone)
- 1462-12-0(1,3-diethyl 2-ethylidenepropanedioate)
- 6802-75-1(Diethyl isopropylidenemalonate)
- 616-02-4(3-methyl-2,5-dihydrofuran-2,5-dione)
- 61692-83-9(Propyl tiglate)
- 766-39-2(2,3-Dimethylmaleic anhydride)
- 6174-95-4(tetraethyl ethylenetetracarboxylate)
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